Cas no 1002-11-5 (Decane, 3-chloro-)

• Product Name: Decane, 3-chloro-
• CAS No: 1002-11-5
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 236498
• PubChem ID: 13844
• Update Time: 2025-04-19

Decane, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• Decane, 3-chloro-
• 3-Chlorodecane
• SCHEMBL3688966
• AKOS012767493
• SMVZPOXWOUHGQI-UHFFFAOYSA-N
• 3-chloro-decane
• 1002-11-5
• (+/-)-3-CHLORODECANE
• DTXSID90905252
• 4BFU2O835U
• Q27259376
• UNII-4BFU2O835U

• Inchi： 1S/C10H21Cl/c1-3-5-6-7-8-9-10(11)4-2/h10H,3-9H2,1-2H3
• InChI Key： SMVZPOXWOUHGQI-UHFFFAOYSA-N
• SMILES： ClC(CC)CCCCCCC

Computed Properties

• Exact Mass: 176.13333
• Monoisotopic Mass: 176.133178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.2

Experimental Properties

• Density: 0.8704 (estimate)
• Melting Point: -31.3°C (estimate)
• Boiling Point: 226.39°C (estimate)
• Flash Point: 77°C
• Refractive Index: 1.4267 (estimate)
• PSA: 0